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IRDye 700DX at a Glance

The table below summarizes the core characteristics of IRDye 700DX as found in the literature.

Feature Description

Chemical Class Silicon-phthalocyanine derivative; hydrophilic (water-soluble) [1]

Peak Excitation ~689 nm [2]

Peak Emission ~699 nm [2]

Primary Applications Fluorescence-Guided Surgery (FGS) and Near-Infrared Photoimmunotherapy

(NIR-PIT) [3] [4] [1]

Common
Conjugation Target

Epidermal Growth Factor Receptor (EGFR) via antibodies (e.g.,

Panitumumab, Cetuximab) or affibodies (e.g., ABY-029) [1] [5]
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IRDye 700DX is used in diagnostic imaging both as a targeted agent and, importantly, as an untargeted

control in paired-agent imaging (PAI) protocols to improve accuracy.

Study Focus Experimental Model & Protocol Key Quantitative Findings on Accuracy

| Paired-Agent Imaging (PAI) | Model: Oral squamous cell carcinoma xenografts (FaDu, Detroit 562) in

mice [5]. Protocol: Co-injection of targeted anti-EGFR affibody (ABY-029) and untargeted IRDye 700DX

carboxylate. Imaging 3 hours post-IV injection [5]. | • PAI (using IRDye 700DX) significantly improved

tumor discrimination over single-agent imaging [5]. • Diagnostic Accuracy: 0.908 for PAI vs. 0.854 for

single-agent [5]. • ROC AUC: 0.963 for PAI vs. 0.909 for single-agent [5]. | | Biodistribution &

Pharmacokinetics | Model: FaDu tumor-bearing mice [6]. Protocol: IV injection of IRDye 680LT (similar

to 700DX) with ABY-029. Blood and tissues collected for fluorescence quantification via capillary tube

assay [6]. | • The method achieved a high degree of linearity (R² = 0.99 ± 0.01) for quantifying dye

concentration [6]. • Lower Limit of Quantification (LLOQ): < 0.4 nM for IRDye 680LT, demonstrating

high sensitivity [6]. |

The following diagram illustrates the workflow of the Paired-Agent Imaging protocol that utilizes IRDye

700DX to achieve high diagnostic accuracy.
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Photoimmunotherapy (PIT) Efficacy

Beyond diagnostics, IRDye 700DX is a key component in NIR-PIT, a targeted cancer therapy. Its

performance, particularly the choice of light source, significantly impacts outcomes.
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Comparison
Factor

Laser Light Source [7] LED Light Source [7]

Cytotoxicity (In
Vitro)

Produced significantly more cytotoxicity

in 2D and 3D spheroid cultures [7].

Less cytotoxic than laser at the

same light dose (J/cm²) [7].

Tumor Shrinkage
(In Vivo)

Superior tumor growth inhibition in A431

xenograft models [7].

Demonstrated less effective tumor

growth inhibition [7].

IR700
Fluorescence
Bleaching

Induced more decrease in IR700

fluorescence, indicating stronger
photochemical reaction [7].

Induced less decrease in IR700

fluorescence [7].

SUPR Effect Stronger Super-Enhanced Permeability
and Retention effect, improving

secondary agent delivery [7].

Weaker SUPR effect [7].

Rationale for
Superiority

Narrow bandwidth, high coherency, and

stability lead to more efficient energy
delivery [7].

Broader bandwidth and variable

wavelengths result in less efficient
energy transfer [7].

The oxygen-dependent mechanism of action for IRDye 700DX in PIT is illustrated below.
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The cytotoxic effect is highly oxygen-dependent. Scavengers of singlet oxygen abrogate the efficacy, and

oxygen depletion almost completely inhibits cellular cytotoxicity [1].

Interpretation Guide

For Diagnostic Imaging: The high diagnostic accuracy of protocols using IRDye 700DX, especially

in PAI, stems from its ability to normalize for nonspecific uptake. This allows the resulting Binding
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Potential map to correlate directly with receptor concentration (e.g., EGFR), effectively providing in

vivo immunohistochemistry [5].
For Therapeutic Use (PIT): The superior performance of lasers over LEDs for activation is a critical

practical consideration for translational research. The laser's coherent light leads to more efficient
photochemical reactions and a stronger therapeutic outcome, including the beneficial SUPR effect

which can enhance drug delivery to the tumor [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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